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Cat. No.: B1679104 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Gastrin is a crucial peptide hormone responsible for stimulating gastric acid

secretion, promoting gastric mucosal growth, and regulating gastric motility.[1] It exerts its

effects primarily through the cholecystokinin B receptor (CCKBR), a G-protein coupled receptor

(GPCR).[2][3] Dysregulation of gastrin signaling is implicated in various pathologies, including

gastrointestinal cancers.[1][4] PD 140376 is a potent and highly selective non-peptide

antagonist for the CCKB/gastrin receptor, making it an invaluable tool for elucidating the

physiological and pathological roles of gastrin signaling pathways.[5][6][7] These application

notes provide a comprehensive guide to using PD 140376 as a research tool.

Mechanism of Action PD 140376 acts as a competitive antagonist at the CCKB receptor. It

binds with high affinity to the receptor, thereby preventing the binding of endogenous agonists

like gastrin and cholecystokinin (CCK).[3][5] This blockade inhibits the activation of downstream

signaling cascades initiated by the receptor. The binding of gastrin to CCKBR typically activates

Gq-alpha, which in turn stimulates phospholipase C (PLC).[8] This leads to the hydrolysis of

PIP2 into inositol triphosphate (IP3) and diacylglycerol (DAG), ultimately resulting in increased

intracellular calcium and activation of protein kinase C.[8] Furthermore, gastrin signaling can

activate other major pathways, including the PI3K/AKT and MAPK/ERK cascades, which are

involved in cell proliferation, survival, and inflammation.[3][8][9] PD 140376 effectively blocks

these downstream events by preventing the initial receptor activation.

Quantitative Data: Binding Affinity of PD 140376
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The following table summarizes the binding affinity of PD 140376 for the CCKB/gastrin

receptor. This data highlights the compound's high potency and suitability for receptor

characterization studies.

Ligand Receptor
Tissue/Mem
brane
Source

Affinity
Metric

Value (nM) Reference

PD 140376
CCKB/Gastri

n

Guinea Pig

Cerebral

Cortex

Ki 0.18 [6][7]

PD 140376
CCKB/Gastri

n

Guinea Pig

Gastric Gland
Ki 0.21 [6][7]

[3H]PD

140376

CCKB/Gastri

n

Guinea Pig

Cerebral

Cortex

Kd 0.1 - 0.2 [5]

[3H]PD

140376

CCKB/Gastri

n

Guinea Pig

Gastric

Mucosa

Kd 0.1 - 0.2 [5]

Visualizing Gastrin Signaling and Inhibition
The following diagrams illustrate the key signaling pathways activated by gastrin and the

mechanism of inhibition by PD 140376.
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Preparation

Treatment

Analysis

1. Culture AGS-E Cells
to 70-80% Confluency

2. Serum Starve Cells
(e.g., 12-24 hours)

3. Pre-incubate with PD 140376
(or vehicle) for 30-60 min

4. Stimulate with Gastrin-17
(e.g., 10 nM for 5-15 min)

5. Lyse Cells & Collect Protein

6. SDS-PAGE & Western Blot

7. Probe with Antibodies
(p-ERK, Total ERK)

8. Image & Quantify Bands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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